Cas no 154811-74-2 (1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester)

1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester structure
154811-74-2 structure
Product Name:1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester
CAS No:154811-74-2
MF:C7H12N2O2
MW:156.182381629944
CID:106733
PubChem ID:45082181
Update Time:2025-04-18

1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester
    • methyl 4,5,6,7-tetrahydro-1H-diazepine-3-carboxylate
    • 1H-1,2-Diazepine-3-carboxylicacid,4,5,6,7-tetrahydro-,methylester(9CI)
    • 154811-74-2
    • Methyl 4,5,6,7-tetrahydro-1H-1,2-diazepine-3-carboxylate
    • DTXSID00665158
    • Inchi: 1S/C7H12N2O2/c1-11-7(10)6-4-2-3-5-8-9-6/h8H,2-5H2,1H3
    • InChI Key: XGZZUZSWIRBEQF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCCCNN=1)=O

Computed Properties

  • Exact Mass: 156.09
  • Monoisotopic Mass: 156.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: 0.8
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